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Compound of Interest

Compound Name: rac-Pregabalin N-Acrylamide
CAS No.: 1495844-28-4
Cat. No.: B570414
Get Quote
. J

Application Note: Strategic Synthesis and Characterization of rac-Pregabalin N-Acrylamide

Introduction & Regulatory Context

In the lifecycle of Pregabalin drug substance manufacturing, the identification and control of
process-related impurities are critical for compliance with ICH Q3A(R2) and ICH M7(R2)
guidelines.

rac-Pregabalin N-Acrylamide (CAS: 1495844-28-4) is a specific impurity of concern due to
the presence of the acrylamide moiety—a known "structural alert" for genotoxicity (Michael
acceptor). Under ICH M7, this compound requires rigorous assessment to determine if it
belongs to Class 2 (mutagenic with unknown carcinogenic potential) or Class 3 (alerting
structure, unrelated to the API).

This Application Note provides a robust, self-validating protocol for synthesizing high-purity
(>98%) rac-Pregabalin N-Acrylamide to serve as a Certified Reference Standard (CRS) for
analytical method development and toxicological qualification.
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Retrosynthetic Analysis & Strategy

The synthesis challenges stem from the zwitterionic nature of the starting material (rac-
Pregabalin) and the high reactivity of the acryloyl group, which is prone to polymerization.

Strategic Choice: Modified Schotten-Baumann Conditions Direct acylation in organic solvents
(e.g., DCM/TEA) is often inefficient due to Pregabalin's poor solubility. We utilize a biphasic
Schotten-Baumann approach:

» Solubilization: Convert Pregabalin to its water-soluble carboxylate salt using NaOH.

o Selective Acylation: React the free amine with acryloyl chloride at controlled temperatures to
prevent polymerization and O-acylation (mixed anhydride formation).

o Controlled Acidification: carefully adjust pH to isolate the free acid product.

Figure 1: Logical workflow for the conversion of zwitterionic Pregabalin to the N-Acrylamide
target.

Detailed Synthesis Protocol

Safety Warning: Acryloyl chloride is a lachrymator and highly toxic. All operations must be
performed in a functioning fume hood.

Reagents & Materials

Reagent Equiv. Role Critical Parameter

rac-Pregabalin 1.0 Substrate Purity >99%

Freshly distilled or
Acryloyl Chloride 1.1 Acylating Agent commercial grade with
stabilizer

Exact stoichiometry to

NaOH (1M aq) 2.2 Base o
maintain pH >10
Tetrahydrofuran (THF) 5 Vol Co-solvent Peroxide-free
MEHQ (4- Polymerization Added to reaction
Trace o _
Methoxyphenol) Inhibitor mixture
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Step-by-Step Procedure

Step 1: Salt Formation
o Charge rac-Pregabalin (10.0 g, 62.8 mmol) into a 250 mL 3-neck round-bottom flask.

e Add 1M NaOH (63 mL, ~1.0 equiv) and stir until a clear, homogeneous solution is obtained
(pH ~11-12).

e Cool the solution to 0-5°C using an ice/salt bath. Crucial: Low temperature prevents
hydrolysis of the acyl chloride.

Step 2: Acylation
o Dissolve Acryloyl Chloride (6.25 g, 69.0 mmol, 1.1 equiv) in anhydrous THF (30 mL).

o Add the Acryloyl Chloride solution dropwise to the aqueous Pregabalin solution over 45
minutes.

o Simultaneously, add a second portion of 1M NaOH (approx. 63 mL) dropwise to maintain
the reaction pH between 9 and 10.

o Note: If pH drops below 8, protonation of the amine halts the reaction. If pH exceeds 12,
hydrolysis of the acyl chloride dominates.

e Add trace MEHQ (5 mg) to inhibit radical polymerization.
e Stir at 0°C for 1 hour, then allow to warm to room temperature (20-25°C) for 1 hour.
Step 3: Workup & Isolation

o Wash the alkaline reaction mixture with Ethyl Acetate (2 x 50 mL) to remove unreacted
acryloyl chloride and non-polar impurities. Discard the organic layer.

e Cool the agueous layer to 5°C.

o Slowly acidify the aqueous layer with 2M HCI to pH 2.5.
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o Observation: The product may oil out or precipitate as a white solid depending on
concentration.

o Extract the acidic aqueous layer with Ethyl Acetate (3 x 75 mL).

o Combine organic layers, dry over anhydrous Na=SOa, and filter.

o Concentrate under reduced pressure (Rotavap bath < 35°C) to yield the crude N-acrylamide.
Purification & Characterization

The crude material often contains traces of acrylic acid and polymerized byproducts.
Purification Strategy: Flash Chromatography

» Stationary Phase: Silica Gel (230-400 mesh).

¢ Mobile Phase: DCM : Methanol (95:5) + 0.1% Acetic Acid.

o Rationale: The acetic acid suppresses ionization of the carboxylic acid, preventing tailing on
silica.

Analytical Validation Criteria (Reference Standard Grade)

Test Method Acceptance Criteria
Appearance Visual White to off-white solid
Purity HPLC (UV @ 210 nm) > 98.0% area
_ Characteristic vinyl protons

Identity 1H-NMR (DMSO-de)

(6.0-6.3 ppm)
Mass LC-MS (ESI+) [M+H]* = 214.14 Da
Residual Solvent GC-HS Complies with ICH Q3C

Figure 2: Purification fate mapping to ensure removal of acidic byproducts.
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Stability & Storage

Acrylamides are inherently unstable due to their potential for Michael addition (dimerization)
and radical polymerization.

e Storage: -20°C in amber vials (protect from light).
o Re-test Period: 6 months.

» Handling: Avoid heating above 40°C during solution preparation for analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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